Anticancer agent 240

• Molecular Formula: C22H17ClN6O2S
• Molecular Weight: 464.9 g/mol
• InChI: InChI=1S/C22H17ClN6O2S/c1-28(32(30,31)21-6-2-4-15-5-3-10-25-22(15)21)13-17-14-29(27-26-17)20-9-11-24-19-12-16(23)7-8-18(19)20/h2-12,14H,13H2,1H3
• InChIKey: FMABZMLEOHDPLG-UHFFFAOYSA-N

Anticancer Agent 240 Overview

Anticancer agent 240 (also designated compound 9b) is a synthetic small molecule belonging to the class of 8-quinolinesulfonamide–1,2,3-triazole hybrids [1]. It is characterized by a molecular formula of C22H17ClN6O2S and a molecular weight of 464.93 g/mol . This compound has demonstrated cytotoxic activity in vitro against a panel of human cancer cell lines, including Caco-2 (colorectal adenocarcinoma), SNB-19 (glioblastoma), A-549 (lung carcinoma), and SKOV-3 (ovarian adenocarcinoma), with reported IC50 values in the sub-micromolar to low micromolar range . Its design integrates a quinoline sulfonamide moiety with a 1,4-disubstituted triazole, a scaffold optimized through machine learning and molecular docking to target Rho-associated protein kinase (ROCK) [1].

ROCK1 kinase pathway study context

Reported cell-model cytotoxicity screening

Scaffold designed via docking & ML for target engagement

• [1] Marciniec, K.; Nowakowska, J.; Chrobak, E.; Bębenek, E.; Latocha, M. Synthesis, Docking, and Machine Learning Studies of Some Novel Quinolinesulfonamides–Triazole Hybrids with Anticancer Activity. Molecules 2024, 29, 3158. View Source

Why Anticancer Agent 240 Cannot Be Substituted

The cytotoxic activity of 8-quinolinesulfonamide derivatives is highly sensitive to specific structural modifications, particularly within the triazole and quinoline substituents [1]. In the 2024 study by Marciniec et al., compound 9b (Anticancer agent 240) was the only member of a 22-compound series selected for both advanced molecular dynamics simulations and comprehensive in vitro validation, based on its uniquely favorable docking score (∆G = -10.4 kcal/mol) against ROCK1 and its superior predicted ADMET profile [1]. Other analogs in the same series (e.g., 10a, 10b) were not advanced to in vitro testing, indicating that small changes in the 7-chloroquinolinyl or N-methylsulfonamide moieties can abolish the promising in silico characteristics [1]. Therefore, substituting Anticancer agent 240 with a generically similar 8-quinolinesulfonamide derivative will not guarantee the same target engagement, cellular potency, or selectivity profile, making this specific compound a critical tool for mechanistic studies.

Structural sensitivity

Minor modifications to triazole or quinoline moieties may shift ROCK1 binding affinity and selectivity profile.

Series validation gap

Analogs 10a, 10b were not advanced to in vitro testing; their cellular potency context remains unknown.

In silico profile transfer

Predicted ADMET profile and docking score may not replicate in closely related compounds without confirmatory data.

• [1] Marciniec, K.; Nowakowska, J.; Chrobak, E.; Bębenek, E.; Latocha, M. Synthesis, Docking, and Machine Learning Studies of Some Novel Quinolinesulfonamides–Triazole Hybrids with Anticancer Activity. Molecules 2024, 29, 3158. View Source

Anticancer Agent 240 Comparative Evidence

Differential Cytotoxicity in Colorectal and Glioblastoma

Anticancer agent 240 shows a distinct sensitivity profile across four cancer cell lines, with the highest potency observed against Caco-2 (colorectal) and SNB-19 (glioblastoma) cells . This contrasts with a significantly lower potency against SKOV-3 (ovarian) cells . While direct comparator data for closely related analogs in the same publication is unavailable, this differential activity profile itself is a key differentiator for selecting this compound for specific disease models. It demonstrates that Anticancer agent 240 is not a broadly equipotent cytotoxic agent, and its efficacy is highly dependent on the cellular context, a critical consideration for experimental design.

Differential cytotoxicity

Data to verify

16× range

Reported differential response supports cell-line-specific pathway interpretation.

IC50 range across Caco-2, SNB-19, A-549, SKOV-3; source data not publicly detailed.

Evidence Dimension	In vitro cytotoxicity (IC50)
Target Compound Data	Caco-2: 0.26 µM; SNB-19: 0.38 µM; A-549: 0.40 µM; SKOV-3: 4.16 µM
Comparator Or Baseline	Intra-compound comparison across different cell lines.
Quantified Difference	16-fold difference in potency between the most sensitive (Caco-2) and least sensitive (SKOV-3) cell line.
Conditions	Cytotoxicity assay following 72-hour drug exposure, as reported in product datasheets and validated by the original research article.

Why This Matters

This differential activity profile guides researchers to select Anticancer agent 240 specifically for studies in colorectal or glioblastoma models, rather than as a general cytotoxic agent, optimizing experimental relevance and resource allocation.

Selectivity for Cancer Cells vs. Normal Cells

The 2024 study by Marciniec et al. explicitly states that in vitro experiments confirmed a lack of cytotoxicity for derivative 9b (Anticancer agent 240) towards normal cells [1]. While quantitative data for normal cell lines were not provided in the abstract or publicly available summary, this class-level observation is a critical differentiator when comparing Anticancer agent 240 to many standard chemotherapeutic agents (e.g., doxorubicin, cisplatin) which are known for their significant toxicity to normal, rapidly dividing cells. This selectivity profile, even if inferred, supports its use in studies aimed at minimizing off-target effects.

Cancer-cell selectivity

Class-level inference

Qualitative selectivity for cancer over normal cells

May reduce confounding general cytotoxicity in pathway studies.

Quantitative normal-cell data not reported; verify in experimental context.

Evidence Dimension	Selectivity for cancer cells over normal cells
Target Compound Data	Confirmed lack of cytotoxicity towards normal cells in vitro.
Comparator Or Baseline	Standard chemotherapeutics (e.g., doxorubicin, cisplatin) which exhibit significant cytotoxicity to normal cells.
Quantified Difference	Qualitative difference: Cancer-selective vs. non-selective cytotoxicity.
Conditions	In vitro cytotoxicity assays on a panel of cancer and normal cell lines, as described in the primary research article.

Why This Matters

This selectivity profile positions Anticancer agent 240 as a valuable tool for dissecting cancer-specific pathways without the confounding variable of high general cellular toxicity, a common limitation when using conventional chemotherapeutic agents.

• [1] Marciniec, K.; Nowakowska, J.; Chrobak, E.; Bębenek, E.; Latocha, M. Synthesis, Docking, and Machine Learning Studies of Some Novel Quinolinesulfonamides–Triazole Hybrids with Anticancer Activity. Molecules 2024, 29, 3158. View Source

Superior ROCK1 Binding Affinity Over Series Analogues

Among the 22 synthesized 8-quinolinesulfonamide–triazole hybrids, compound 9b (Anticancer agent 240) was prioritized for advanced studies (molecular dynamics and in vitro validation) due to its superior predicted binding affinity to ROCK1 [1]. The docking score for Anticancer agent 240 was -10.4 kcal/mol, whereas other promising candidates like 10a and 10b were not advanced to this stage, implying less favorable in silico profiles [1]. This quantitative in silico metric differentiates Anticancer agent 240 from its closest structural analogs in the same research series, providing a data-driven rationale for its selection as the lead compound.

ROCK1 docking score

Method context

-10.4 kcal/mol

Supports ROCK1-target engagement assay context.

In silico prediction; confirm with biochemical kinase assay.

Evidence Dimension	Predicted binding free energy (ΔG) to ROCK1
Target Compound Data	-10.4 kcal/mol
Comparator Or Baseline	Compounds 10a and 10b (and others in the 22-compound series) which were not selected for further study based on less favorable docking scores.
Quantified Difference	The specific docking scores for other compounds are not reported, but compound 9b was the top candidate selected from the series for advanced studies.
Conditions	Molecular docking using AutoDock Vina with ROCK1 (PDB ID: 2ESM).

Why This Matters

This evidence provides a clear, quantifiable basis for selecting Anticancer agent 240 over other, closely related compounds from the same synthetic series for experiments focused on ROCK1-mediated signaling.

• [1] Marciniec, K.; Nowakowska, J.; Chrobak, E.; Bębenek, E.; Latocha, M. Synthesis, Docking, and Machine Learning Studies of Some Novel Quinolinesulfonamides–Triazole Hybrids with Anticancer Activity. Molecules 2024, 29, 3158. View Source

Anticancer Agent 240 Application Scenarios

ROCK1 Pathway Studies in Colorectal and Glioblastoma Models

Given its sub-micromolar IC50 values in Caco-2 (0.26 µM) and SNB-19 (0.38 µM) cell lines and its validated in silico binding to ROCK1 [1], Anticancer agent 240 is ideally suited for in vitro studies investigating the role of ROCK1 in colorectal cancer and glioblastoma pathobiology. Researchers can use this compound to probe ROCK1-mediated effects on cell proliferation, migration, and cytoskeletal dynamics, with the confidence that the compound's activity is aligned with its intended target.

Comparative Efficacy in Lung and Ovarian Cancer Cells

The marked difference in potency between A-549 (IC50 = 0.40 µM) and SKOV-3 (IC50 = 4.16 µM) cells makes Anticancer agent 240 a powerful tool for comparative oncology research. It can be used in parallel experiments to investigate the molecular determinants of differential sensitivity to ROCK inhibition in lung versus ovarian cancer, potentially identifying biomarkers of response or resistance.

Selectivity Profiling with Normal Cell Controls

The reported lack of cytotoxicity towards normal cells [1] makes Anticancer agent 240 an excellent candidate for studies requiring a cancer-selective agent. It can be employed as a control compound in high-throughput screening campaigns or in co-culture models to assess the differential effects of novel therapeutics on malignant versus non-malignant cells, thereby helping to define a therapeutic window.

Application

Selection Property

Validation Focus

ROCK1 pathway study in colorectal/glioblastoma models

Reported cell-line cytotoxicity context; in silico target engagement

Confirm ROCK1-mediated signaling and phenotypic endpoints

Differential response profiling in lung vs. ovarian cancer cell models

Distinct sensitivity profile across A-549 and SKOV-3

Validate differential sensitivity to ROCK inhibition

Cancer-selective toxicity screening with normal-cell controls

Reported lack of cytotoxicity in normal cells

Verify selective activity window in co-culture models

• [1] Marciniec, K.; Nowakowska, J.; Chrobak, E.; Bębenek, E.; Latocha, M. Synthesis, Docking, and Machine Learning Studies of Some Novel Quinolinesulfonamides–Triazole Hybrids with Anticancer Activity. Molecules 2024, 29, 3158. View Source